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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B024990

In-Depth Technical Guide: Methyl 3-(4-
formylphenyl)acrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Methyl
3-(4-formylphenyl)acrylate, a key intermediate in various synthetic applications.

Core Physicochemical Data

The fundamental molecular properties of Methyl 3-(4-formylphenyl)acrylate are summarized
below, providing a cornerstone for its application in research and development.

Property Value

Molecular Formula C11H1003[1][2][3]
Molecular Weight 190.20 g/mol [1][2]
Appearance Faint yellow powder[1]
Purity 95%[1][2][3]

CAS Number 58045-41-3[1]
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Experimental Protocols

Determination of Molecular Weight and Formula:

The molecular weight and formula of Methyl 3-(4-formylphenyl)acrylate are determined
through a combination of mass spectrometry and elemental analysis.

e Mass Spectrometry:

o A high-resolution mass spectrometer is utilized to determine the accurate mass of the

molecular ion.

o The resulting mass-to-charge ratio is used to deduce the elemental composition, which in
turn confirms the molecular formula.

o Elemental Analysis:

o Combustion analysis is performed to ascertain the percentage composition of carbon,
hydrogen, and oxygen.

o These experimental percentages are compared with the theoretical percentages
calculated from the proposed molecular formula to validate its accuracy.

Logical Relationships

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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